Cas no 1246815-36-0 (Nimodipine-d7)

• Product Name: Nimodipine-d7
• CAS No: 1246815-36-0
• MF: C₂₁H₂₆N₂O₇
• MW: 425.483478069305
• CID: 1060059
• Update Time: 2025-11-02

Nimodipine-d7 Chemical and Physical Properties

Names and Identifiers

• Nimodipine-d7
• 2-Methoxyethyl (²H₇)-2-propanyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• Inchi： 1S/C21H26N2O7/c1-12(2)30-21(25)18-14(4)22-13(3)17(20(24)29-10-9-28-5)19(18)15-7-6-8-16(11-15)23(26)27/h6-8,11-12,19,22H,9-10H2,1-5H3/i1D3,2D3,12D
• InChI Key： UIAGMCDKSXEBJQ-QLWPOVNFSA-N
• SMILES： O(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C(C1=C(C)NC(C)=C(C(=O)OCCOC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 425.21800

Experimental Properties

• Melting Point: 116-121°C
• PSA: 119.68000
• LogP: 3.82280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on Nimodipine-d7

Nimodipine-d7 (CAS No. 1246815-36-0): A Comprehensive Overview of Its Properties and Applications

Nimodipine-d7 is a deuterated analog of the well-known calcium channel blocker Nimodipine, primarily used in research and pharmaceutical development. With the CAS number 1246815-36-0, this compound has gained significant attention due to its unique isotopic labeling, which enhances its utility in analytical and metabolic studies. Researchers and pharmaceutical companies are increasingly interested in Nimodipine-d7 for its potential in drug development and pharmacokinetic research.

The deuterium atoms in Nimodipine-d7 replace seven hydrogen atoms in the parent molecule, providing a stable isotopic label that is invaluable for mass spectrometry and nuclear magnetic resonance (NMR) studies. This labeling allows for precise tracking of the compound in biological systems, making it a critical tool in drug metabolism studies and pharmacokinetic research. The demand for deuterated compounds like Nimodipine-d7 has surged in recent years, driven by advancements in analytical techniques and the need for more accurate drug development processes.

One of the key applications of Nimodipine-d7 is in the field of neuropharmacology. The parent compound, Nimodipine, is widely used to treat cerebral vasospasm and improve blood flow in the brain. By studying the deuterated version, researchers can gain deeper insights into its mechanism of action, bioavailability, and metabolic pathways. This is particularly relevant given the growing interest in precision medicine and personalized treatment strategies for neurological disorders.

In addition to its research applications, Nimodipine-d7 is also used in the development of reference standards for quality control in pharmaceutical manufacturing. The ability to produce highly pure and well-characterized deuterated compounds ensures the accuracy and reliability of analytical methods, which is crucial for regulatory compliance and drug safety. As the pharmaceutical industry continues to emphasize quality by design (QbD) principles, the role of compounds like Nimodipine-d7 becomes even more significant.

The synthesis of Nimodipine-d7 involves sophisticated chemical processes to ensure high isotopic purity and chemical stability. Manufacturers must adhere to strict Good Manufacturing Practices (GMP) to meet the demands of research and pharmaceutical applications. The compound is typically supplied as a high-purity powder or solution, with detailed certificates of analysis to confirm its identity and purity. This level of quality control is essential for researchers who rely on consistent and reproducible results.

From a market perspective, the demand for Nimodipine-d7 is expected to grow in tandem with the expansion of the pharmaceutical research and development (R&D) sector. The increasing focus on neurodegenerative diseases and cardiovascular research further drives the need for advanced research tools like deuterated compounds. Additionally, the rise of contract research organizations (CROs) and academic research institutions has created a robust market for specialized chemicals such as Nimodipine-d7.

For researchers looking to purchase Nimodipine-d7, it is important to source the compound from reputable suppliers who can provide comprehensive documentation and technical support. Factors such as isotopic enrichment, purity, and stability should be carefully evaluated to ensure the compound meets the specific requirements of the intended study. Many suppliers also offer custom synthesis services, allowing researchers to obtain deuterated compounds tailored to their unique needs.

In summary, Nimodipine-d7 (CAS No. 1246815-36-0) is a valuable tool in modern pharmaceutical and biomedical research. Its applications span from drug metabolism studies to the development of reference standards, making it an indispensable resource for scientists and researchers. As the field of precision medicine continues to evolve, the importance of deuterated compounds like Nimodipine-d7 will only increase, solidifying their role in advancing medical science and improving patient outcomes.